Cas no 2229360-88-5 (4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene)
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene
- 2229360-88-5
- EN300-1921231
-
- Inchi: 1S/C14H19Br/c1-14(2,10-15)9-12-7-3-5-11-6-4-8-13(11)12/h3,5,7H,4,6,8-10H2,1-2H3
- InChI Key: GXQIQYIOTZUAIK-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)CC1C=CC=C2CCCC=12
Computed Properties
- Exact Mass: 266.06701g/mol
- Monoisotopic Mass: 266.06701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 0Ų
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921231-0.05g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 0.05g |
$1368.0 | 2023-09-17 | ||
| Enamine | EN300-1921231-0.1g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 0.1g |
$1433.0 | 2023-09-17 | ||
| Enamine | EN300-1921231-0.25g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 0.25g |
$1498.0 | 2023-09-17 | ||
| Enamine | EN300-1921231-0.5g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 0.5g |
$1563.0 | 2023-09-17 | ||
| Enamine | EN300-1921231-1.0g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1921231-2.5g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 2.5g |
$3191.0 | 2023-09-17 | ||
| Enamine | EN300-1921231-5.0g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1921231-10.0g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1921231-1g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 1g |
$1629.0 | 2023-09-17 | ||
| Enamine | EN300-1921231-5g |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene |
2229360-88-5 | 5g |
$4722.0 | 2023-09-17 |
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene
Introduction to 4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene (CAS No. 2229360-88-5)
4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene, identified by the Chemical Abstracts Service Number (CAS No.) 2229360-88-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This bicyclic structure, featuring a brominated branched alkyl group and a dihydroindene core, has garnered attention due to its versatile applications in medicinal chemistry and material science. The compound’s unique architecture makes it a valuable scaffold for designing novel molecules with potential biological activities.
The molecular framework of 4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene consists of a fused indene ring system substituted with a bromoalkyl side chain. This configuration provides multiple reactive sites for further functionalization, enabling chemists to explore diverse chemical transformations. The presence of the bromine atom, in particular, enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.
In recent years, there has been growing interest in exploring the pharmacological potential of indene derivatives. The dihydroindene moiety is known to exhibit structural similarity to certain bioactive natural products and drug candidates. Studies have demonstrated that modifications at the indene core can influence binding affinity and metabolic stability, making it an attractive platform for drug discovery. The compound’s halogenated nature also contributes to its reactivity in various synthetic pathways, facilitating the development of more intricate molecular architectures.
One of the most compelling aspects of 4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals and agrochemicals due to their ability to mimic natural products and target specific biological pathways. Researchers have leveraged this compound to develop novel scaffolds with antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituent allows for easy introduction of other functional groups, enabling fine-tuning of the molecule’s pharmacokinetic profile.
The synthesis of 4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include Friedel-Crafts alkylation followed by bromination and subsequent functional group manipulations. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing yield. Such refinements are crucial for large-scale production and industrial applications.
Recent advances in computational chemistry have further accelerated the exploration of 4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene derivatives. Molecular modeling techniques allow researchers to predict binding interactions with biological targets with high accuracy. This approach has been instrumental in identifying lead compounds for drug development programs. By integrating experimental data with computational insights, scientists can optimize synthetic routes and predict the biological activity of novel derivatives more effectively.
The versatility of 4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene extends beyond pharmaceutical applications. In material science, indene derivatives have been investigated for their potential use in organic electronics due to their conjugated π-system and tunable electronic properties. These compounds can serve as building blocks for semiconducting materials and optoelectronic devices. The ability to modify their electronic characteristics through structural engineering makes them promising candidates for next-generation electronic applications.
As research continues to uncover new synthetic methodologies and biological functions, the importance of 4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene is expected to grow further. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into tangible applications that benefit society. The compound’s unique properties position it as a cornerstone in modern chemical research, driving innovation across multiple disciplines.
2229360-88-5 (4-(3-bromo-2,2-dimethylpropyl)-2,3-dihydro-1H-indene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)